Cas no 41937-02-4 (Bromobuterol)

• Product Name: Bromobuterol
• CAS No: 41937-02-4
• Molecular Formula: C₁₂H₁₈N₂OBr₂^.HCl
• Molecular Weight: 402.55306
• CID: 858184
• PubChem ID: 3084849

Bromobuterol Properties

Names and Identifiers

• BROMBUTEROL
• 1-(4-Amino-3,5-dibromophenyl)-2-(tert-butylamino)ethanol
• BroMbuterol hydrochloride
• BrombuterolHCl
• bromobuterol
• bromobuterol hydrochloride
• AKOS015888358
• Benzenemethanol, 4-amino-3,5-dibromo-alpha-(((1,1-dimethylethyl)amino)methyl)-
• 41937-02-4
• 1ST1317
• SCHEMBL10614285
• NS00000098
• DTXSID50962083
• E98717
• 1-(4-Amino-3,5-dibromo-phenyl)-2-tert-butylamino-ethanol
• Oprea1_705029

• InChIKey： PLFUBWPEUSILSL-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H18Br2N2O/c1-12(2,3)16-6-10(17)7-4-8(13)11(15)9(14)5-7/h4-5,10,16-17H,6,15H2,1-3H3
• SMILES： CC(C)(C)NCC(C1=CC(=C(C(=C1)Br)N)Br)O

Computed Properties

• Exact Mass: 363.97900
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 363.97859g/mol
• Heavy Atom Count: 17
• Complexity: 233
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.3
• Topological Polar Surface Area: 58.3Ų

Experimental Properties

• LogP: 4.18740
• PSA: 58.28000
• Density: 1.591

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines 2-bromoanilines